Cas no 3346-78-9 (Butyl 2,4-dioxo-1h-pyrimidine-5-carboxylate)

• Product Name: Butyl 2,4-dioxo-1h-pyrimidine-5-carboxylate
• CAS No: 3346-78-9
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 917990
• PubChem ID: 234582
• Update Time: 2025-04-19

Butyl 2,4-dioxo-1h-pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Butyl 2,4-dioxo-1h-pyrimidine-5-carboxylate
• 2,4-dioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid butyl ester
• 5-butoxycarbonyluracil
• 5-Butoxycarbonyl-uracil
• 5-Butyloxycarbonyl-2.4-dioxo-1.2.3.4-tetrahydro-pyrimidin
• AC1L5SJB
• AR-1I1140
• butyl 2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CTK1C2447
• n-butyl 1,2,3,4-tetrahydro-2,4-dioxopyrimidine-5-carboxylate
• NSC34717
• Uracilcarbonsaeure-(5)-butylester
• 3346-78-9
• DTXSID10283988
• NSC-34717
• SCHEMBL11239608

• Inchi： 1S/C9H12N2O4/c1-2-3-4-15-8(13)6-5-10-9(14)11-7(6)12/h5H,2-4H2,1H3,(H2,10,11,12,14)
• InChI Key： ZDLHWPASWYGIFB-UHFFFAOYSA-N
• SMILES： O(C(C1=CNC(NC1=O)=O)=O)CCCC

Computed Properties

• Exact Mass: 212.07976
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 84.5
• LogP: 0.02010